Cas no 1805418-80-7 (Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate
• CAS No: 1805418-80-7
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4795295
• Update Time: 2025-06-13

Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)8-5(4-15)6(11)2-3-7(8)18-10(12,13)14/h2-3H,1H3
• InChI Key： FWRSGNFRYXMOFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate

Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805418-80-7): A Comprehensive Overview

Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805418-80-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate is C₁₀H₄BBrN₂O₃F₂. The presence of a bromine atom at the 3-position, a cyano group at the 2-position, and a trifluoromethylthio group at the 6-position contributes to its distinct chemical properties and reactivity. These functional groups not only influence its solubility and stability but also play a crucial role in its biological activity.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate has emerged as a promising candidate in this regard due to its structural features that mimic known pharmacophores. The trifluoromethylthio group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it an attractive moiety in drug design.

Recent studies have highlighted the compound's role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom provides a handle for further functionalization, allowing chemists to introduce additional modifications and tailor the compound's properties for specific applications.

The cyano group at the 2-position adds another layer of reactivity, enabling nucleophilic substitution reactions that can be exploited in multi-step synthetic routes. This feature makes Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate a versatile building block for constructing more complex molecules. Moreover, the trifluoromethylthio group can participate in various interactions with biological targets, enhancing the compound's binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate involves a series of well-established reactions, including bromination, cyanation, and trifluoromethylation. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis and industrial applications.

The biological activity of Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits potent activity against several disease-causing targets, including enzymes and receptors involved in cancer progression and inflammation. These findings have spurred further research into optimizing its structure and improving its pharmacological properties.

In conclusion, Methyl 3-bromo-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805418-80-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.